1-(cyclopropylmethyl)-N-(6-phenoxy-3-pyridinyl)-4-piperidinecarboxamide

• IUPAC Name: 1-(cyclopropylmethyl)-N-(6-phenoxypyridin-3-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C21H25N3O2/c25-21(17-10-12-24(13-11-17)15-16-6-7-16)23-18-8-9-20(22-14-18)26-19-4-2-1-3-5-19/h1-5,8-9,14,16-17H,6-7,10-13,15H2,(H,23,25)
• InChI Key: NVEHDRXUPJPINY-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CN2CCC(CC2)C(=O)NC3=CN=C(C=C3)OC4=CC=CC=C4
• Molecular Formula: C21H25N3O2
• Molecular Weight: 351.4 g/mol

Description

1-(cyclopropylmethyl)-N-(6-phenoxy-3-pyridinyl)-4-piperidinecarboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound is commonly referred to as CPP-ACP, and it is a type of amorphous calcium phosphate that is used in dental products for the prevention and treatment of dental caries. CPP-ACP has also been studied for its potential applications in other areas, such as drug delivery, bone regeneration, and tissue engineering.

Mechanism of Action

The mechanism of action of CPP-ACP is based on its ability to bind to tooth enamel and form a protective layer that helps to prevent the demineralization of the tooth surface. The compound also has the ability to promote the remineralization of tooth enamel by providing a source of calcium and phosphate ions that are necessary for the formation of hydroxyapatite crystals.
Biochemical and Physiological Effects
CPP-ACP has been shown to have a number of biochemical and physiological effects on the body. In addition to its effects on dental health, the compound has been shown to have potential applications in bone regeneration and tissue engineering. CPP-ACP has also been studied for its potential anti-inflammatory and anti-cancer effects.

Advantages and Limitations for Lab Experiments

The use of CPP-ACP in lab experiments has several advantages, including its ability to enhance the solubility and bioavailability of certain drugs, as well as its potential applications in bone regeneration and tissue engineering. However, there are also limitations to the use of CPP-ACP in lab experiments, including its potential toxicity and the need for further research to fully understand its mechanisms of action.

Future Directions

There are several future directions for the study of CPP-ACP, including further research into its potential applications in drug delivery, bone regeneration, and tissue engineering. Additionally, there is a need for further research to fully understand the mechanisms of action of CPP-ACP and its potential anti-inflammatory and anti-cancer effects. Further studies are also needed to determine the safety and toxicity of CPP-ACP, as well as its potential side effects.

Synthesis Methods

The synthesis of CPP-ACP involves the reaction of cyclopropylmethylamine with 6-phenoxy-3-pyridinylboronic acid, followed by the addition of piperidinecarboxylic acid and coupling reagent. This process results in the formation of CPP-ACP as a white solid, which is then purified and characterized using various analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography.

Scientific Research Applications

CPP-ACP has been extensively studied for its potential applications in various areas of scientific research. In the dental field, CPP-ACP has been shown to have a significant effect on the prevention and treatment of dental caries. The compound works by binding to tooth enamel and forming a protective layer that helps to prevent the demineralization of the tooth surface. CPP-ACP has also been studied for its potential applications in drug delivery, as it has been shown to enhance the solubility and bioavailability of certain drugs.